Cas no 898768-25-7 ( )

  structure
  structure
Product Name: 
CAS No:898768-25-7
MF:C17H17FO
MW:256.314688444138
CID:879686
PubChem ID:24726185
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)propan-1-one
    • 2',3'-DIMETHYL-3-(4-FLUOROPHENYL)PROPIOPHENONE
    • AKOS016021752
    • DTXSID90644578
    • 898768-25-7
    • MFCD03843576
    •  
    • MDL： MFCD03843576
    • Inchi： 1S/C17H17FO/c1-12-4-3-5-16(13(12)2)17(19)11-8-14-6-9-15(18)10-7-14/h3-7,9-10H,8,11H2,1-2H3
    • InChI Key： CCZRCVAGRIYHPT-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)CCC(C1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 256.12600
  • Monoisotopic Mass: 256.126343324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.09
  • Boiling Point: 392.1°C at 760 mmHg
  • Flash Point: 165.9°C
  • Refractive Index: 1.551
  • PSA: 17.07000
  • LogP: 4.25800

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2',3'-dimethyl-3-(4-fluorophenyl)propiophenone
 898768-25-7 97%
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 ￡540.00 2022-02-28
Fluorochem
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Fluorochem
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A2B Chem LLC
AH91715-1g
2',3'-Dimethyl-3-(4-fluorophenyl)propiophenone
 898768-25-7 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91715-2g
2',3'-Dimethyl-3-(4-fluorophenyl)propiophenone
 898768-25-7 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH91715-5g
2',3'-Dimethyl-3-(4-fluorophenyl)propiophenone
 898768-25-7 97%
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 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658840-1g
1-(2,3-Dimethylphenyl)-3-(4-fluorophenyl)propan-1-one
 898768-25-7 98%
1g
 ￥7212.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658840-2g
1-(2,3-Dimethylphenyl)-3-(4-fluorophenyl)propan-1-one
 898768-25-7 98%
2g
 ￥13514.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658840-5g
1-(2,3-Dimethylphenyl)-3-(4-fluorophenyl)propan-1-one
 898768-25-7 98%
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 ￥28948.00 2024-04-26

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